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Get Quote

FGA145 Assay Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for the FGA145 assay, a competitive enzyme-linked immunosorbent assay

(ELISA) for the quantitative measurement of Fibrinogen Alpha Chain (FGA).

Frequently Asked Questions (FAQs)
Q1: What is the principle of the FGA145 assay?

The FGA145 assay is a competitive inhibition ELISA. The microplate is pre-coated with human

FGA. During the assay, FGA in the sample or standard competes with a fixed amount of

horseradish peroxidase (HRP)-conjugated antibody for binding to the pre-coated FGA. The

unbound components are washed away, and a substrate solution is added. The resulting color

development is inversely proportional to the amount of FGA in the sample. The concentration of

FGA is determined by comparing the optical density of the samples to the standard curve.[1]

Q2: What is the typical detection range and sensitivity of an FGA assay?
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The typical detection range for a human FGA ELISA kit is between 0.94 µg/ml and 60 µg/ml.

The sensitivity, or lower limit of detection (LLD), is generally less than 0.47 µg/ml.[1]

Q3: What are the common causes of high variability in ELISA results?

High variability in ELISA results can stem from several factors, including inconsistent pipetting

technique, temperature fluctuations across the plate, improper washing, and variability in

incubation times. It is also crucial to ensure that all reagents are properly reconstituted and at

room temperature before use.

Q4: How can I minimize inter-assay and intra-assay variability?

To minimize intra-assay variability (precision within an assay), it is recommended to run all

samples and standards in duplicate or triplicate.[2] For inter-assay variability (precision

between assays), using the same lot of reagents, adhering strictly to the protocol, and

calibrating pipettes regularly are crucial steps. A coefficient of variation (CV) of less than 8% for

intra-assay precision and less than 10% for inter-assay precision is generally considered

acceptable.[1]

Troubleshooting Guide
High Background

Possible Cause Recommended Solution

Insufficient washing

Increase the number of washes or the soaking

time between washes. Ensure all wells are

completely filled and emptied during each wash

step.

Contaminated reagents or buffer
Use fresh, sterile reagents and buffers. Ensure

proper storage conditions are maintained.

Over-incubation
Adhere strictly to the recommended incubation

times in the protocol.

High concentration of detection antibody
Optimize the concentration of the HRP-

conjugated antibody.
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Low Signal or No Color Development
Possible Cause Recommended Solution

Inactive reagents

Ensure all reagents are within their expiration

date and have been stored correctly. Allow

reagents to come to room temperature before

use.

Insufficient incubation time
Follow the protocol's recommended incubation

times for each step.

Improper standard curve preparation

Double-check the dilution calculations and

ensure accurate pipetting when preparing the

standard curve.

Incompatible sample matrix

The sample may contain interfering substances.

Consider performing a spike-and-recovery

experiment to assess matrix effects.

Poor Standard Curve
Possible Cause Recommended Solution

Pipetting errors during standard dilution

Use calibrated pipettes and fresh tips for each

dilution. Mix each standard thoroughly before

the next dilution.

Incorrect reconstitution of standards

Ensure the standard is fully dissolved in the

correct volume of diluent as specified in the

protocol.

Plate reader settings are incorrect
Verify that the correct wavelength (e.g., 450 nm)

is being used for detection.[2]

Improper plate washing
Ensure thorough and consistent washing across

all wells of the plate.

High Coefficient of Variation (CV%)
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Possible Cause Recommended Solution

Inconsistent pipetting
Use calibrated pipettes and ensure consistent

technique for all wells.

Temperature gradients across the plate

Ensure the plate is incubated in a stable

temperature environment and away from drafts.

Allow the plate to equilibrate to room

temperature before adding reagents.

Edge effects

Avoid using the outermost wells of the plate if

edge effects are suspected. Fill the outer wells

with buffer or water.

Partial drying of wells
Do not allow the wells to dry out at any point

during the assay.[2]

Experimental Protocols
Standard FGA145 ELISA Protocol

Reagent Preparation: Prepare all reagents, standards, and samples as instructed in the kit

manual. Allow all reagents to reach room temperature before use.

Standard and Sample Addition: Add 50 µL of standard or sample to the appropriate wells of

the pre-coated microplate.

HRP-Conjugate Addition: Immediately add 50 µL of HRP-conjugated antibody to each well.

Incubation: Gently tap the plate to mix and incubate for 60 minutes at 37°C.

Washing: Aspirate the liquid from each well and wash three times with 200 µL of wash buffer

per well.

Substrate Addition: Add 90 µL of TMB substrate solution to each well.

Incubation: Incubate for 20 minutes at 37°C in the dark.
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Stop Reaction: Add 50 µL of stop solution to each well. The color will change from blue to

yellow.

Read Plate: Read the optical density at 450 nm within 5 minutes of adding the stop solution.

Calculation: Calculate the concentration of FGA in the samples by interpolating from the

standard curve.

Signaling Pathways and Workflows
Fibrinogen, the precursor to fibrin, plays a crucial role in blood coagulation and is also

implicated in inflammatory responses, wound healing, and cancer progression. Its synthesis

and activity are influenced by various signaling pathways.
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Caption: Fibrinogen synthesis and its role in coagulation.

The experimental workflow for a typical FGA145 assay involves several critical steps that can

be sources of variability if not performed consistently.
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Caption: Standard workflow for the FGA145 ELISA.
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Troubleshooting assay variability often involves a logical process of elimination to identify the

root cause of the issue.

Potential Solutions
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Caption: Logical flow for troubleshooting assay variability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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